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Compound of Interest

Compound Name: Allyl alcohol-1-13C

Cat. No.: B1625885 Get Quote

Technical Data Sheet: Allyl Alcohol-1-13C
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data for the isotopically labeled compound, Allyl
alcohol-1-13C. This stable isotope-labeled analog of allyl alcohol is a valuable tool in various

research applications, including metabolic studies, mechanistic investigations, and as an

internal standard in mass spectrometry-based analyses.

Chemical Identity and Properties
The fundamental chemical identifiers and physical properties of Allyl alcohol-1-13C are

summarized below. This data is essential for accurate experimental design, analysis, and

interpretation.

Parameter Value

Chemical Name 2-Propen-1-13C-1-ol

CAS Number 102781-45-3

Molecular Formula H₂C=CH¹³CH₂OH

Molecular Weight 59.07 g/mol [1][2]
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Molecular Structure
The structural formula of Allyl alcohol-1-13C, indicating the position of the Carbon-13 isotope,

is presented below. The presence of the heavy isotope at the C1 position makes it

distinguishable from its unlabeled counterpart by mass-sensitive analytical techniques.
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Caption: Molecular structure of Allyl alcohol-1-13C.

Experimental Considerations
While detailed experimental protocols are application-specific, researchers utilizing Allyl
alcohol-1-13C should consider the following:

Purity: The isotopic and chemical purity of the material is critical for quantitative studies. The

99 atom % 13C purity is a common standard.

Solvent Selection: Allyl alcohol is miscible in water, and its solubility in various organic

solvents should be confirmed based on the experimental requirements.

Safety: Allyl alcohol is a flammable and toxic substance. All handling should be performed in

a well-ventilated fume hood, with appropriate personal protective equipment. Refer to the

Safety Data Sheet (SDS) for comprehensive safety information.
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This technical guide provides the essential data for the procurement and application of Allyl
alcohol-1-13C in a research and development setting. For specific experimental protocols,

please refer to relevant published literature or established in-house methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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